Cas no 27975-79-7 (1-Octyn-3-ol, 1-phenyl-)

1-Octyn-3-ol, 1-phenyl- structure
1-Octyn-3-ol, 1-phenyl- structure
Product Name:1-Octyn-3-ol, 1-phenyl-
CAS No:27975-79-7
MF:C14H18O
MW:202.292124271393
CID:1433423
PubChem ID:11106423
Update Time:2025-04-20

1-Octyn-3-ol, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Octyn-3-ol, 1-phenyl-
    • 1-phenyloct-1-yn-3-ol
    • DTXSID10455401
    • 27975-79-7
    • 1-Phenyl-oct-1-yn-3-ol
    • SCHEMBL6744835
    • Inchi: 1S/C14H18O/c1-2-3-5-10-14(15)12-11-13-8-6-4-7-9-13/h4,6-9,14-15H,2-3,5,10H2,1H3
    • InChI Key: JBJAJZJFCYUITH-UHFFFAOYSA-N
    • SMILES: OC(C#CC1C=CC=CC=1)CCCCC

Computed Properties

  • Exact Mass: 202.13584
  • Monoisotopic Mass: 202.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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